Cas no 16676-91-8 (Alanine,3-(methylamino)-)

Alanine,3-(methylamino)- structure
Alanine,3-(methylamino)- structure
Product Name:Alanine,3-(methylamino)-
CAS No:16676-91-8
MF:C4H10N2O2
MW:118.134400844574
CID:180101
PubChem ID:28558
Update Time:2025-04-19

Alanine,3-(methylamino)- Chemical and Physical Properties

Names and Identifiers

    • Alanine,3-(methylamino)-
    • 2-amino-3-(methylamino)propanoate
    • alpha-amino-beta-methylaminopropionate
    • 2-Amino-3(methylamino)propionic acid
    • 3-(methylamino)alanine
    • beta-N-Methylamino-L-alanine
    • L-Bmaa
    • β-N-Methylamino-L-alanine hydrochloride
    • 2-amino-3-(methylamino)-propanoic acid
    • SCHEMBL43840
    • (+/-)-BMAA HYDROCHLORIDE (SYNTHETIC) SYN THETIC PREPARATION
    • FT-0671446
    • FT-0771576
    • AKOS006230696
    • Q2930096
    • Propionic acid, 2-amino-3-(methylamino)-, DL-
    • 16676-91-8
    • CHEMBL1486321
    • 2-amino-3-(methylamino)propanoic acid
    • 3-(METHYLAMINO)-(DL)-ALANINE
    • 17463-44-4
    • Propionic acid, alpha-amino-beta-methylamino-, DL-
    • NCGC00167766-01
    • D-SS-(N-METHYLAMINO)ALANINE
    • Propionic acid, alpha-amino-beta-methylamino-
    • alpha-Amino-beta-methylaminopropionic acid
    • BCP09610
    • DL-alpha-Amino-beta-(methylamino)propionic acid
    • 2-amino-3-(methylamino)propanoicacid
    • DTXSID101292415
    • DL-alpha-Amino-beta-methylaminopropionic acid
    • Beta-Methylamino-L-alanine
    • DL-Alanine, 3-(methylamino)-
    • Alanine, 3-(methylamino)-
    • Propionic acid, 2-amino-3-(methylamino)-, hydrochloride, D- (8CI)
    • HSDB 3461
    • 741643-07-2
    • 3-(N-METHYLAMINO)-L-ALANINE
    • Inchi: 1S/C4H10N2O2/c1-6-2-3(5)4(7)8/h3,6H,2,5H2,1H3,(H,7,8)
    • InChI Key: UJVHVMNGOZXSOZ-UHFFFAOYSA-N
    • SMILES: OC(C(CNC)N)=O

Computed Properties

  • Exact Mass: 117.06647
  • Monoisotopic Mass: 118.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 84.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.8
  • Topological Polar Surface Area: 75.4Ų

Experimental Properties

  • PSA: 78.18
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